Cas no 19402-63-2 (Ammonium sebacate)

• Product Name: Ammonium sebacate
• CAS No: 19402-63-2
• MF: C₁₀H₂₄N₂O₄
• MW: 236.308563232422
• MDL: MFCD00067242
• CID: 51290
• PubChem ID: 25021252
• Update Time: 2025-06-09

Ammonium sebacate Chemical and Physical Properties

Names and Identifiers

• Ammonium sebate,capacitor grade
• AMMONIUM SEBACATE
• diazanium,decanedioate
• mmonium sebacate
• Ammonium Sebacate (capacitor grade)
• diammonium 1,10-decanedioate
• diammonium decanedioate
• S428
• Decanedioicacid, diammonium salt (9CI)
• Sebacic acid, diammonium salt (8CI)
• Diammonium sebacate
• Ammonium decanedioate
• Diammoniumdecanedioate
• Decanedioic acid, diammonium salt
• diazanium;decanedioate
• Bisammonium decanedioate
• KSC174K4R
• AB0018629
• MFCD00067242
• D70917
• azane;decanedioic acid
• DTXSID00648441
• 51877-43-1
• Ammoniumdecanedioate
• AKOS015839869
• 19402-63-2
• Ammonium sebacate

• MDL： MFCD00067242
• Inchi： 1S/C10H18O4.2H3N/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;;/h1-8H2,(H,11,12)(H,13,14);2*1H3
• InChI Key： SATJMZAWJRWBRX-UHFFFAOYSA-N
• SMILES： [O-]C(CCCCCCCCC(=O)[O-])=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 236.17400
• Monoisotopic Mass: 236.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 0.4770
• Melting Point: 173-178°C
• Boiling Point: 475.3°Cat760mmHg
• Flash Point: 241.3°C
• PSA: 81.08000
• LogP: 2.92420
• Vapor Pressure: No data available
• Solubility: Soluble in water, insoluble in ethanol and ether.

Ammonium sebacate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Ammonium sebacate

Introduction to Ammonium sebacate (CAS No. 19402-63-2) in Modern Chemical and Pharmaceutical Applications

Ammonium sebacate, with the chemical formula C₁₆H₂₇NO₄, is a significant compound in the realm of specialty chemicals and pharmaceuticals. Its CAS number, 19402-63-2, uniquely identifies it within the global chemical registry, underscoring its importance in industrial and scientific contexts. This zwitterionic compound, derived from sebacic acid through neutralization with ammonia, has garnered attention for its versatile applications, particularly in drug delivery systems, polymer science, and as a precursor in organic synthesis.

The structural integrity of Ammonium sebacate makes it an attractive candidate for various high-value applications. Its molecular composition features a long aliphatic chain flanked by carboxylate groups, which contribute to its solubility in polar solvents and its ability to form stable complexes with other molecules. These properties have positioned it as a key player in the development of novel pharmaceutical formulations aimed at improving bioavailability and targeted drug release.

In recent years, research has highlighted the potential of Ammonium sebacate as an excipient in controlled-release formulations. Studies have demonstrated its efficacy in maintaining drug stability over extended periods while ensuring gradual release at the site of action. This has been particularly relevant in the treatment of chronic conditions where sustained therapeutic levels are critical. The compound's ability to form hydrogen bonds with both hydrophobic and hydrophilic drug molecules further enhances its utility in such systems.

The pharmaceutical industry has also explored Ammonium sebacate as a matrix component for oral and transdermal drug delivery systems. Its compatibility with various polymers and its ability to modulate the release kinetics of active pharmaceutical ingredients (APIs) have made it a preferred choice for formulations requiring precise dosing profiles. Additionally, its biocompatibility and low toxicity profile have facilitated its use in topical applications, such as creams and ointments, where skin penetration and sustained action are desired.

Beyond pharmaceuticals, Ammonium sebacate finds applications in advanced materials science. Its incorporation into biodegradable polymers has led to the development of sustainable plastics that degrade into non-toxic products under specific environmental conditions. This aligns with global efforts to reduce reliance on petroleum-based plastics and mitigate environmental impact. Furthermore, its role as a chelating agent in metal-organic frameworks (MOFs) has opened new avenues for gas storage and separation technologies.

Recent advancements in green chemistry have also leveraged Ammonium sebacate as a reagent in catalytic processes. Its use as a ligand in transition metal-catalyzed reactions has improved reaction yields and selectivity, contributing to more efficient synthetic routes. These innovations underscore the compound's versatility and its potential to drive sustainable chemical manufacturing practices.

The agrochemical sector has not been left behind either. Ammonium sebacate has been investigated for its potential as a plant growth regulator due to its ability to enhance nutrient uptake and stress tolerance in crops. Preliminary studies suggest that it can improve soil health by promoting beneficial microbial activity while minimizing environmental persistence.

From an industrial perspective, the production of Ammonium sebacate involves well-established chemical processes that ensure high purity and consistency. Advances in synthetic methodologies have further optimized yield and reduced waste generation, reinforcing its economic viability. As demand for specialty chemicals grows, particularly in pharmaceuticals and sustainable materials, the market for Ammonium sebacate is expected to expand significantly.

In conclusion, Ammonium sebacate (CAS No. 19402-63-2) represents a multifaceted compound with broad applicability across multiple industries. Its unique chemical properties enable innovative solutions in drug delivery, polymer science, catalysis, and agriculture. As research continues to uncover new uses for this versatile compound, its role in advancing technological and medical progress is poised to grow even further.